![molecular formula C19H13ClN4O2 B2976556 3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)pyridazin-4(1H)-one CAS No. 1112373-99-5](/img/structure/B2976556.png)
3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)pyridazin-4(1H)-one
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Description
3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)pyridazin-4(1H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a pyridazinone derivative with a unique chemical structure that makes it a promising candidate for various applications.
Scientific Research Applications
Synthetic Approaches and Chemical Transformations
Research has explored the synthesis of various heterocycles, including pyridazin-3(4H)-ones and 1,3,4-oxadiazoles, highlighting their significance in the development of biologically active molecules. For instance, the transformation of indolyl-substituted 2(3H)-furanones into different heterocyclic systems, such as 1,3,4-oxadiazoles and pyridazinones, has been documented, showcasing the versatility of these scaffolds in synthetic chemistry (Abou-Elmagd, El-ziaty, & Abdalha, 2015).
Biological Activities
Several studies have reported the antimicrobial, antifungal, anticancer, and antiviral activities of compounds within the 1,3,4-oxadiazole and pyridazinone classes. For example, novel 5-[1-aryl-1,4-dihydro-6-methylpyridazin-4-one-3-yl] -2-arylamino-1,3,4-oxadiazoles have shown fungicidal activity against wheat leaf rust, providing a basis for the development of new fungicides (Zou, Lai, Jin, & Zhang, 2002). Similarly, pyridazinone-substituted 1,3,4-oxadiazoles have been synthesized for their potential anticancer and antimicrobial applications, underscoring the therapeutic potential of these heterocycles (Kamble, Sawant, Sawant, Pisal, Gacche, Kamble, & Kamble, 2015).
Material Science Applications
Compounds featuring the 1,2,4-oxadiazole and pyridazinone rings have been investigated for their properties as light-emitting materials, demonstrating the utility of these heterocycles beyond pharmaceuticals. For instance, the synthesis and characterization of oxadiazolyl 3(2H)-pyridazinones with potential use in electroluminescence devices have been reported, indicating their relevance in the development of new materials for electronic applications (Takahashi, Torii, Kamata, & Sugino, 1995).
properties
IUPAC Name |
3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN4O2/c1-12-2-8-15(9-3-12)24-11-10-16(25)17(22-24)19-21-18(23-26-19)13-4-6-14(20)7-5-13/h2-11H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPIREDWIVSHDNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)pyridazin-4(1H)-one |
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